2-(4-chlorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide
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Description
2-(4-chlorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide is a useful research compound. Its molecular formula is C21H20ClNO3 and its molecular weight is 369.85. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis of Novel Compounds
Research in the field of organic chemistry has led to the design and synthesis of novel compounds with potential applications in various industries. For example, novel N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives were synthesized, highlighting the versatility of naphthalene-based compounds in the development of new materials with potential applications ranging from pharmaceuticals to advanced materials (Yang Jing, 2010).
Enzymatic Reactions for Drug Metabolites
Enzymatic catalysis using fungal peroxygenases has been utilized for the regioselective hydroxylation of compounds, demonstrating the potential for efficient and scalable synthesis of drug metabolites. This approach emphasizes the significance of naphthalene derivatives in the pharmaceutical industry for the development of more sustainable and cost-effective production methods (M. Kinne et al., 2009).
Nanotechnology and Catalysis
In the realm of nanotechnology, nano magnetite (Fe3O4) has been explored as a robust catalyst for the synthesis of naphthalene-based compounds, showcasing the application of such compounds in the development of new catalytic processes that could revolutionize industrial synthesis techniques (M. Mokhtary & Mogharab Torabi, 2017).
Potential Pesticides
Derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, including compounds structurally related to the queried chemical, have been characterized for their potential as pesticides. These studies contribute to the understanding of how structural modifications of naphthalene derivatives can influence their biological activity and utility in agricultural applications (E. Olszewska et al., 2009).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(3-hydroxy-3-naphthalen-1-ylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClNO3/c22-16-8-10-17(11-9-16)26-14-21(25)23-13-12-20(24)19-7-3-5-15-4-1-2-6-18(15)19/h1-11,20,24H,12-14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYUFACWFJITNRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)COC3=CC=C(C=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.